3'-Hydroxydiclofenac
Overview
Description
3’-Hydroxydiclofenac, also known as 3’-OH DCF, belongs to the class of organic compounds known as dichlorobenzenes . Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. 3’-Hydroxydiclofenac is a secondary metabolite .
Synthesis Analysis
An HPLC method for the determination of diclofenac (DCF) and four of its metabolites, including 3’-hydroxydiclofenac, in human urine has been described . Following base hydrolysis, the samples were neutralized and extracted .Molecular Structure Analysis
3’-Hydroxydiclofenac is an organochlorine compound that is the 3’-hydroxylated metabolite of diclofenac . Its molecular formula is C14H11Cl2NO3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 3’-Hydroxydiclofenac include a density of 1.5±0.1 g/cm3, boiling point of 429.5±45.0 °C at 760 mmHg, and a molar volume of 205.2±3.0 cm3 .Scientific Research Applications
Pharmaceutical Analysis
3’-Hydroxydiclofenac: is a metabolite of diclofenac, a widely used non-steroidal anti-inflammatory drug (NSAID). In pharmaceutical analysis, it’s crucial to quantify such metabolites to understand drug efficacy and safety. Techniques like RP-HPLC-ICP-QQQ are employed for compound structure-independent quantification, which is essential for accurate drug and metabolite profiling .
Drug Metabolism Studies
In drug development, understanding the metabolism of drugs, including their metabolites like 3’-Hydroxydiclofenac , is vital. Researchers use HPLC-UV methods for quantification, which aids in assessing drug-drug interactions and enzyme activity, particularly with cytochrome P450 enzymes .
Mechanism of Action
Target of Action
3’-Hydroxydiclofenac is a metabolite of Diclofenac , a non-steroidal anti-inflammatory drug (NSAID). The primary targets of 3’-Hydroxydiclofenac are the enzymes cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) . These enzymes are responsible for the production of prostaglandins (PGs), which contribute to inflammation and pain signaling .
Mode of Action
3’-Hydroxydiclofenac, like Diclofenac, inhibits COX-1 and COX-2 . This inhibition results in a decrease in the production of PGs . The reduction in PGs leads to a decrease in inflammation and pain signaling, which is the common mechanism linking each effect of 3’-Hydroxydiclofenac .
Biochemical Pathways
The biochemical pathway affected by 3’-Hydroxydiclofenac involves the synthesis of PGs . By inhibiting COX-1 and COX-2, 3’-Hydroxydiclofenac reduces the production of PGs . This leads to a decrease in inflammation and pain signaling .
Pharmacokinetics
The pharmacokinetics of 3’-Hydroxydiclofenac are similar to those of Diclofenac . When given orally, Diclofenac is rapidly and completely absorbed . Due to first-pass metabolism, only about 50% of the absorbed dose is systemically available . Diclofenac binds extensively to plasma albumin , and it is reasonable to assume that 3’-Hydroxydiclofenac would have similar properties.
Result of Action
The result of 3’-Hydroxydiclofenac’s action is a decrease in inflammation and pain signaling . This is due to its inhibition of COX-1 and COX-2, leading to a reduction in the production of PGs . PGs sensitize afferent nerves and potentiate the action of bradykinin in inducing pain . Therefore, by reducing the levels of PGs, 3’-Hydroxydiclofenac helps to alleviate pain and inflammation .
properties
IUPAC Name |
2-[2-(2,6-dichloro-3-hydroxyanilino)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2NO3/c15-9-5-6-11(18)13(16)14(9)17-10-4-2-1-3-8(10)7-12(19)20/h1-6,17-18H,7H2,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYPJZSYXUWYJDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC(=C2Cl)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10219060 |
Source
|
| Record name | 3'-Hydroxydiclofenac | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10219060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Hydroxydiclofenac | |
CAS RN |
69002-85-3 |
Source
|
| Record name | 3′-Hydroxydiclofenac | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69002-85-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Hydroxydiclofenac | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069002853 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3'-Hydroxydiclofenac | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10219060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3'-HYDROXYDICLOFENAC | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8489I2R79K | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 3'-Hydroxydiclofenac | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013976 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 3'-hydroxydiclofenac formed in the body?
A1: 3'-hydroxydiclofenac is a major metabolite of diclofenac, generated through metabolic pathways primarily involving cytochrome P450 enzymes. Research suggests that 3'-hydroxydiclofenac can be formed directly from diclofenac or indirectly via 4'-hydroxydiclofenac as an intermediate. []
Q2: Does the presence of liver disease impact the pharmacokinetics of 3'-hydroxydiclofenac?
A2: Studies indicate that while chronic active hepatitis doesn't significantly affect the pharmacokinetics of 3'-hydroxydiclofenac, alcoholic cirrhosis leads to significant alterations. Specifically, individuals with alcoholic cirrhosis exhibit no significant difference in 3'-hydroxydiclofenac pharmacokinetics compared to healthy individuals or those with hepatitis. []
Q3: Can animal models accurately reflect the formation of 3'-hydroxydiclofenac observed in humans?
A3: Humanized chimeric mice, specifically the TK-NOG strain with humanized livers, have shown the capability to generate 3'-hydroxydiclofenac after diclofenac administration. This model exhibited a delayed peak concentration and longer half-life of 3'-hydroxydiclofenac compared to other metabolites, mimicking observations in humans. [] This suggests that humanized chimeric mice could serve as a valuable tool for studying diclofenac metabolism, particularly for metabolites like 3'-hydroxydiclofenac that are relevant to human responses.
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